Carbon dioxide (18O2)

18983-82-9

CO2

48.009 g/mol

0.2 % at 77 °F (NIOSH, 2024)
In water, 2.9X10+3 mg/L at 25 °C
Solubility in water (mL CO2/100 mL H2O at 760 mm Hg): 171 at 0 °C; 88 at 20 °C; 36 at 60 °C
Solubility in water: 0.704X10-3 mole fraction of CO2 in the liquid phase at 25 °C (gas at a partial pressure of 101.325 kPa in equilibrium with the solution)
Miscible with water (1.7 v/v at 0 °C, 0.76 v/v at 25 °C at 760 mm Hg partial pressure of CO2).
For more Solubility (Complete) data for Carbon dioxide (6 total), please visit the HSDB record page.
1.48 mg/mL at 25 °C
Solubility in water, ml/100ml at 20 °C: 88
(77 °F): 0.2%

C(=[18O])=[18O]

Carbon dioxide appears as a colorless odorless gas at atmospheric temperatures and pressures. Relatively nontoxic and noncombustible. Heavier than air and may asphyxiate by the displacement of air. Soluble in water. Forms carbonic acid, a mild acid. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used to freeze food, to control chemical reactions, and as a fire extinguishing agent.
Carbon dioxide, refrigerated liquid appears as a colorless liquid. Relatively heavier than air and can asphyxiate by the displacement of air. Under prolonged exposure to heat or fire the container may rupture violently and rocket. Used as a refrigerant and in making carbonated beverages. Used to freeze food, to control chemical reactions and as a fire extinguishing agent.
Carbon dioxide, solid appears as an odorless, white solid. Can cause damaging frostbite. Noncombustible and nontoxic. Liquefies at -109 °F. Can asphyxiate by displacement of air. Used as a refrigerant.
Liquid; Other Solid; Gas or Vapor; NKRA; Gas or Vapor, Liquid
A colourless gas under normal environmental conditions with a slight pungent odour. Commercial carbon dioxide is shipped and handled as a liquid in pressurised cylinders or bulk storage systems, or in compressed solid blocks of ‘dry ice’. Solid (dry ice) forms usually contain added substances, such as propylene glycol or mineral oil, as binders
Colorless, odorless gas; Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice; [NIOSH]
Liquid
ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS.
Colorless, odorless gas.
Colorless, odorless gas. [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice.]

Colorless gas
Liquid: colorless
Solid (dry ice): white, snow-like flakes or cubes
Colorless ... gas [Note: Shipped as a liquefied compressed gas. Solid form is utilized as dry ice].

0.9

2

47.99831922 g/mol

47.99831922 g/mol

Sublimes (NIOSH, 2024)
-78.464 °C (sublimes)
sublimes
Sublimes

Not applicable

3

Faint acid taste

1.53 (NIOSH, 2024) - Heavier than air; will sink (Relative to Air)
1.53 at 78.2 °C (Air = 1)
Relative vapor density (air = 1): 1.5
1.53

1.56 at -110.2 °F (USCG, 1999) - Denser than water; will sink
Absolute density: 0.1146 lb/cu ft at 25 °C; density: (gas at 0 °C) 1.976 g/L at 760 mm Hg; (liq at 0 °C) 0.914 at 34.3 atm; (solid) at -56.6 °C) 1.512; critical density: 0.464
Density: 1.799 g/L
Liquid: volatile, odorless, density 1.101 at -37 °C, specific volume 8.76 cu ft/lb at 70 °F
Absolute density, gas at 101.325 kPa at 0 °C: 1.9770 kg/cu m; relative density, gas at 101.325 kPa at 0 °C (Air = 1): 1.53
Latent heat of vaporization = 353.4 J/g at the triple point; 231.3 J/g at 0 °C; viscosity = 0.015 mPa-sec at 298 K and 101.3 kPa; gas density = 1.976 g/L at 273 K and 101.3 kPa
1.56 at -110.2 °F
1.53(relative gas density)

Odorless
Faintly pungent odo

Odorless

The substance decomposes on heating above 2000 °C producing toxic carbon monoxide.

-109.3 °F (USCG, 1999)
-109 °F (Sublimes) (NIOSH, 2024)
-56.558 °C (triple point)
-56.5 °C
-109 °F (sublimes)
-109 °F (Sublimes)

142M471B3J

26796-46-3

Carbon dioxide is commonly used as an insufflation gas for minimal invasive surgery (laparoscopy, endoscopy, and arthroscopy) to enlarge and stabilize body cavities to provide better visibility of the surgical area. It has been used also in cryotherapy and as respiratory stimulant before and after anesthesia. It could be used also in expansion of blood vessels if required, to increase carbon dioxide level after rapid breathing, and to stimulate breathing after a period of nonbreathing.

CO2 can be used to flood the surgical field during cardiac surgery. Because of its density, carbon dioxide displaces the air surrounding the open heart so that any gas bubbles trapped in the heart are carbon dioxide rather than insoluble nitrogen. Similarly, CO2 is used to de-bubble cardiopulmonary bypass and extracorporeal membrane oxygenation (ECMO) circuits. It is used to adjust pH during cardiopulmonary bypass procedures when a patient is cooled.
Hypocarbia results in ... decreased blood pressure and vasoconstriction in skin, intestine, brain, kidney, and heart. These actions are exploited clinically in the use of hyperventilation to diminish intracranial hypertension.
CO2 is used for insufflation during endoscopic procedures (e.g., laparoscopic surgery) because it is highly soluble and does not support combustion. Inadvertent gas emboli thus are dissolved and eliminated more easily via the respiratory system.
Medication (Vet): wart destruction
For more Therapeutic Uses (Complete) data for Carbon dioxide (8 total), please visit the HSDB record page.

Data not found.
Supercritical carbon dioxide possesses germicide (bactericide and sporicide) effect. Despite of the fact, that this effect is used in industrial sterilization processes, the sterilization mechanism at molecular level is unclear. Our hypotheses can provide a molecular-biological explanation for the phenomenon. We believe that in supercritical state CO(2) reacts competitively with Met-tRNA(fMet), the formation rate and the amount of formyl-methionyl-tRNA (fMet-tRNA(fMet)) will be diminished by irreversible substrate consumption. The fMet-tRNA(fMet) possesses a key role in prokaryotic protein synthesis, being almost exclusively the initiator aminoacyl-tRNA. The formed carbamoyl-methionyl-tRNA (cMet-tRNA(fMet)), probably stable only under pressure and high CO(2) concentration, is stabilized by forming a ternary molecular complex with the GTP-form of the translational initiation factor 2 (GTP-IF2). This complex is unable to dissociate from preinitiation 70S ribosomal complex because of strong polar binding between the protein C-2 domain and the modified initiator aminoacyl-tRNA. The IF2-fMet-tRNA(fMet)-blocked 70S ribosomal preinitiation complex does not decompose following the GTP hydrolysis, becoming unable to synthesize proteins. The death of the microbial cell is caused by inhibition of the protein synthesis and energetic depletion. Moreover, we propose a possible mechanism for the accumulation of cMet-tRNA(fMet) in the bacterial cell. Since the translational process is an important target for antibiotics, the proposed mechanism could be a work hypothesis for discovery of new antibiotics. Made by high conservative character of prokaryotic translation initiation, the proposed IF2 pathway deterioration strategy may conduct to obtaining selective (with low mammalian toxicity) antimicrobials and at the same time, with reduced possibility of the drug resistance development.
... Well fed C. elegans (roundworm) avoid CO2 levels above 0.5%. Animals can respond to both absolute CO2 concentrations and changes in CO2 levels within seconds. Responses to CO2 do not reflect avoidance of acid pH but appear to define a new sensory response. Sensation of CO2 is promoted by the cGMP-gated ion channel subunits TAX-2 and TAX-4, but other pathways are also important. Robust CO2 avoidance in well fed animals requires inhibition of the DAF-16 forkhead transcription factor by the insulin-like receptor DAF-2. Starvation, which activates DAF-16, strongly suppresses CO2 avoidance. Exposure to hypoxia (<1% O2) also suppresses CO2 avoidance via activation of the hypoxia-inducible transcription factor HIF-1. The npr-1 215V allele of the naturally polymorphic neuropeptide receptor npr-1, besides inhibiting avoidance of high ambient O2 in feeding C. elegans, also promotes avoidance of high CO2. C. elegans integrates competing O2 and CO2 sensory inputs so that one response dominates. Food and allelic variation at NPR-1 regulate which response prevails. These results suggest that multiple sensory inputs are coordinated by C. elegans to generate different coherent foraging strategies.
... Adult Caenorhabditis elegans (roundworm) display an acute avoidance response upon exposure to CO2 that is characterized by the cessation of forward movement and the rapid initiation of backward movement. This response is mediated by a cGMP signaling pathway that includes the cGMP-gated heteromeric channel TAX-2/TAX-4. CO2 avoidance is modulated by multiple signaling molecules, including the neuropeptide Y receptor NPR-1 and the calcineurin subunits TAX-6 and CNB-1. Nutritional status also modulates CO2 responsiveness via the insulin and TGFbeta signaling pathways. CO2 response is mediated by a neural circuit that includes the BAG neurons, a pair of sensory neurons of previously unknown function. TAX-2/TAX-4 function in the BAG neurons to mediate acute CO2 avoidance. ... C. elegans senses and responds to CO2 using multiple signaling pathways and a neural network that includes the BAG neurons and this response is modulated by the physiological state of the worm.

56.5 atm (NIOSH, 2024)
Vapor pressure = 10.5 mm Hg at -120 °C; 104.2 mm Hg at -100 °C; 569.1 mm Hg at -82 °C
4.83X10+4 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 5720
56.5 atm

May contain traces of hydrogen sulfide and sulfur dioxide.
The main impurities present in ... carbon dioxide /from natural sources / are methane and hydrogen sulfide.
The necessary degree of purity is dependent on the final use to which the carbon dioxide is put. Because a large proportion is used in the food and drink industries, the major criteria for the quality of the carbon dioxide are that it should be free of odor and taste. Thus, all contaminants that could contribute to these two properties (e.g., sulfur compounds, oils, and hydrocarbons) should be removed, preferably to less than mg/kg levels. The main impurities present to any significant degree in the final purified product are usually nitrogen, oxygen, and argon (from air), and hydrogen and carbon monoxide (if the carbon dioxide came from a process-gas source).

Data not found.
Carbon dioxide is excreted by the lungs and, in the form of bicarbonate ion, by the kidney, intestine and skin.
Carbon dioxide is produced by metabolism at approximately the same rate as O2 is consumed. At rest, this value is about 3 mL/kg per minute, but it may increase dramatically with heavy exercise. Carbon dioxide diffuses readily from the cells into the blood, where it is carried partly as bicarbonate ion (HCO3-), partly in chemical combination with hemoglobin and plasma proteins, and partly in solution at a partial pressure of about 6 kPa (46 mmHg) in mixed venous blood. CO2 is transported to the lung, where it is normally exhaled at the rate it is produced, leaving a partial pressure of about 5.2 kPa (40 mmHg) in the alveoli and in arterial blood.
Gases and vapors known to be absorbed (or excreted) by the skin include ... carbon dioxide. ... About 2.7% of the carbon dioxide produced is excreted by /the skin/.

Not metabolized.
Carbon dioxide is produced by the body's metabolism and is always present in the body at about 6% concentration. An average adult human will produce more than 500 g of carbon dioxide daily under resting conditions, and will produce much more when active. Additional carbon dioxide has several effects on the body, and responses are immediate. It stimulates breathing, which exhales the carbon dioxide carried to the lungs from the cells by the bloodstream. An increase in carbon dioxide concentration stimulates the heart rate, increases the blood pressure, increases adrenalin flow, and relaxes the vascular smooth muscles. In addition, carbon dioxide reacts with water in the body to form carbonic acid, which dissociates to hydrogen ion and bicarbonate. An increase in carbon dioxide in the body increases acidity, and then the kidneys act to restore normal acidity.
Perturbation of mitochondrial metabolism, oxidative phosphorylation or Krebs cycle affects embryogenesis. These studies assess the effects of altering pyruvate metabolism in 3-5 somite mouse embryos in whole embryo culture. ... To establish that pyruvate is metabolized during organogenesis the rates of (14)C-carbon dioxide production from 3-(14)C-pyruvate by conceptuses in vitro were measured on days 9-12. The rates of carbon dioxide production incr with incr gestational age. ... The rate of carbon dioxide production from pyruvate by day 10 yolk sac was 10 times greater than that by the embryo proper. Fluoroacetate produced a time and concn dependent reduction in carbon dioxide production in day 10 conceptuses. These studies demonstrate that pyruvate is metabolized by Krebs cycle during organogenesis. alpha-Cyano-4-hydroxycinnamate inhibits transport of pyruvate from cytosol to mitochondria. Embryos exposed to alpha-Cyano-4-hydroxycinnamate exhibited neural tube defects (11/12 at 1,000 uM). Thus, alterations of utilization of pyruvate is teratogenic to cultured embryos. Pyruvate dehydrogenase is inhibited via phosphorylation by E1-kinase. Dichloroacetate inhibits e1-kinase resulting incr pyruvate dehydrogenase activity and incr metabolism of pyruvate by Krebs cycle. Dichloroacetate produced neural tube defects in 0/12 embryos at 100 uM and 6/15 embryos at 500 uM. ... Pyruvate is metabolized during organogenesis and that proper regulation of pyruvate is metabolized during organogenesis and that proper regulation of pyruvate transport and metabolism is essential for normal development.
Carbon dioxide is transported in the blood in diverse forms: dissolved in the plasma, or linked to proteins independently of the PCO2. Carbone dioxide is transported by the hemoglobin back to the lungs, where it is exhaled (A320, L1147).

Carbon dioxide
DDT

In patients who are hypoventilating from /CNS depressants/ or anesthetics, increasing PCO2 may result in further CNS depression, which in turn may worsen the respiratory depression.
Since carbon dioxide is the most potent cerebrovascular dilator known, it should not be used in patients with increased intracranial pressure, intracranial bleeding, expanding lesions, head injury, or in those in coma.
The inhalation of high concentrations of carbon dioxide (about 50%) produces marked cortical and subcortical depression of a type similar to that produced by anesthetic agents.

Data not found.

Food additives
Agrochemicals -> Pesticides
FOOD_ADDITIVE; -> JECFA Functional Classes
Cosmetics -> Propellant

Much of the carbon dioxide generated in the world is a byproduct of ammonia and hydrogen production, which make much more carbon dioxide than is ever recovered. Other sources are still exploited, but these are generally less efficient, and financially less attractive.
/Carbon dioxide from ammonia: In the production of ammonia/ desulfurization of the hydrocarbon feedstock (e.g., natural gas, naphtha) is carried out before catalytic steam reforming of the hydrocarbon to give a gaseous mixture of hydrogen, carbon dioxide, and carbon monoxide. Air is added and further steam reforming is effected in a gaseous mixture that then also contains nitrogen. Because only hydrogen and nitrogen are required to make ammonia, the carbon oxide is removed from the gas stream. Most of the carbon monoxide is catalytically converted to carbon dioxide, and the latter is removed by dissolution under pressure.
Carbon dioxide from flue gases. Carbon dioxide is a component of all flue gases produced by the complete combustion of carbonaceous fuels. Typical concentrations of carbon dioxide in such gases are 10 - 18 vol%. ... The flue gases, after being cooled and cleaned by passing through a water scrubber, are passed through an alkaline carbonate solution or an amine solution which absorbs carbon dioxide. Unlike carbon dioxide from an ammonia plant, the product obtained from flue gases is generally contaminated with small amounts of sulfur compounds. Although manufacture of carbon dioxide by this method was once of a considerable commercial importance, it is now seldom economically viable. It is, however, being revived in the United States for enhanced oil recovery projects, which require vast quantities of CO2.
Large quantities of carbon dioxide are generated by fermentation processes, and up to 80% of this gas may be recoverable. Before being suitable for further use, however, the carbon dioxide must be freed of the impurities inherent in this method of manufacture, i.e., hydrogen sulfide, sulfur dioxide, and various organic compounds such as aldehydes, acids, and higher alcohols and diols. Two general methods are available to purify fermentation carbon dioxide. Both use water scrubbers to remove the bulk of the entrained material. The impurities are then taken out by passing through either an activated charcoal bed or solutions of potassium permanganate and potassium dichromate. The first method relies on adsorption, whereas the second involves chemical reactions. In the second case the gas must be treated further downstream to remove oxidation products formed in the earlier stages as well as any traces of the reagents used in the purification.
For more Methods of Manufacturing (Complete) data for Carbon dioxide (8 total), please visit the HSDB record page.

Petroleum Refineries
Oil and Gas Drilling, Extraction, and Support activities
Pesticide, Fertilizer, and Other Agricultural Chemical Manufacturing
Paper Manufacturing
Industrial Gas Manufacturing
Utilities
Wholesale and Retail Trade
Not Known or Reasonably Ascertainable
All Other Basic Inorganic Chemical Manufacturing
Fabricated Metal Product Manufacturing
Food, beverage, and tobacco product manufacturing
All Other Basic Organic Chemical Manufacturing
Petrochemical Manufacturing
Carbon dioxide: ACTIVE
Industrial production sources include ammonia by-product, fermentation by- product, hydrogen by-product from refineries, ethylene oxide by-product, natural wells, acid neutralization by-product, cogeneration, waste neutralization by-product, SNG by-product, coal gasification by-product, sodium phosphate by-product
Carbon dioxide (CO2) is the primary greenhouse gas emitted through human activities. In 2013, CO2 accounted for about 82% of all U.S. greenhouse gas emissions from human activities. Carbon dioxide is naturally present in the atmosphere as part of the Earth's carbon cycle (the natural circulation of carbon among the atmosphere, oceans, soil, plants, and animals). Human activities are altering the carbon cycle-both by adding more CO2 to the atmosphere and by influencing the ability of natural sinks, like forests, to remove CO2 from the atmosphere. While CO2 emissions come from a variety of natural sources, human-related emissions are responsible for the increase that has occurred in the atmosphere since the industrial revolution. The main human activity that emits CO2 is the combustion of fossil fuels (coal, natural gas, and oil) for energy and transportation, although certain industrial processes and land-use changes also emit CO2. The main sources of CO2 emissions in the United States are ... electricity ... transportation ... /and/ industry.
Carbon dioxide is found in the products of combustion of all carbonaceous fuels, in naturally occuring gases, and as a product of animal metabolism.
Usually marketed in steel cylinders9under sufficient pressure to keep it liquid) or in solid form as dry ice (compressed carbon dioxide snow, density 1.35).
For more General Manufacturing Information (Complete) data for Carbon dioxide (6 total), please visit the HSDB record page.

Method: NIOSH 6603; Procedure: portable gas chromatograph, with thermal conductivity detector; Analyte: carbon dioxide; Matrix: air; Detection Limit: 1 ppm.
Method: OSHA ID-172; Procedure: gas chromatograph and thermal conductivity detector; Analyte: carbon dioxide; Matrix: air; Detection Limit: 200 ppm (qualitative), 500 ppm (quantitative).
Analysis of carbon dioxide (total) in baking powders using gasometric determination. Applicable to baking powders containing added calcium carbonate.
Method: AOAC 940.17; Procedure: manometric method; Analyte: carbon dioxide; Matrix: beer; Detection Limit: not provided.
For more Analytic Laboratory Methods (Complete) data for Carbon dioxide (11 total), please visit the HSDB record page.

Conditions for safe storage, including any incompatibilities: Keep container tightly closed in a dry and well-ventilated place. Contents under pressure. Avoid heating above: 50 °C.
Fireproof if in building. Cool. Ventilation along the floor.
Dry ice should not be kept in container that is not designed to withstand pressure. Containers of other substances stored over dry ice for extended periods generally absorb carbon dioxide unless they have been carefully sealed. When such containers are removed from storage and allowed to come rapidly to room temperature, the carbon dioxide may develop sufficient pressure to burst the container with explosive violence. On removal of such containers from storage, the stopper should be loosened or the container itself should be wrapped in towels and kept behind a shield.
Store liquid containers in well ventilated areas. Keep cylinders away from sources of heat. Storage should not be in heavy traffic areas to prevent accidental knocking over or damage from passing or falling objects. Valve caps should remain on cylinders not connected for use. Segregate full and empty cylinders. ... Store carbon dioxide cylinders with the valve end up.

Reactive oxygen species (ROS) are harmful because they can oxidize biological macromolecules. We show here that atmospheric CO(2) (concentration range studied: 40-1,000 ppm.) increases death rates due to H(2)O(2) stress in Escherichia coli in a dose-specific manner. This effect is correlated with an increase in H(2)O(2)-induced mutagenesis and, as shown by 8-oxo-guanine determinations in cells, DNA base oxidation rates. Moreover, the survival of mutants that are sensitive to aerobic conditions (Hpx(-) dps and recA fur), presumably because of their inability to tolerate ROS, seems to depend on CO(2) concentration. Thus, CO(2) exacerbates ROS toxicity by increasing oxidative cellular lesions.
The responsiveness of respiratory center to stimulation by CO2 ... is depressed by anoxia and various drugs such as ether, alcohol, chloroform, morphine, barbital, etc.
The role of CO2 in hyperbaric oxygen toxicity was investigated by administering acetazolamide ..., tris buffer (tris-hydroxymethyl) aminomethane, and NaHCO3 by ip injection, and by exposure of other groups of animals to an atmosphere of 5% CO2 and 95% O2. All animals were placed in a pressure chamber and maintained at 50 psig in 100% O2 until death. The tris buffer and NaHCO3 buffer significantly extended /the/ time to onset of convulsions and to time of death. Acetazolamide and also 5% CO2 shortened /the/ time of convulsions and significantly shortened survival time. Apparently, increased tissue levels of CO2 play an important role in hyperbaric O2 toxicity. The cause of death in the animals exposed to hyperbaric O2 was pulmonary edema secondary to a systemic hypertension.
Toxicological interactions between carbon monoxide and carbon dioxide were evaluated in rats. Groups of six male Fischer rats were exposed for 30 minutes to carbon monoxide and CO2, either individually or in combination, or to the products of combustible materials. Exposure to carbon monoxide in air caused death within the first minute at concentrations of 4600 to 5000 ppm, which gave carboxyhemoglobin levels greater than 83%. With 2500 ppm carbon monoxide, blood pH decreased from 7.42 to 7.2. The CO2 concentrations tested (1.3 to 14.7%) were neither incapacitating nor lethal. When CO2 was added to sublethal concentrations of carbon monoxide, some of the rats died during either the 30 minute exposure period or in the following 24 hours. The rate of formation of carboxyhemoglobin from an exposure to 2500 ppm carbon monoxide was 1.5 times greater in the presence of 5.25% CO2. However, this could not explain the increased death rate, since the carboxyhemoglobin equilibrium level (78%) did not change. The combination of 2500 ppm carbon monoxide and 5.25% CO2 reduced the blood pH to 6.8. With the combined gases, the total CO2 and bicarbonate values remained low for at least 30 minutes after exposure indicating that a combination of respiratory and metabolic acidosis occurred in animals exposed to both gases. Carbon monoxide, CO2 and carboxyhemoglobin levels produced as a result of thermal combustion of 11 natural and synthetic materials at their median lethal concentrations were measured. Only polyphenylsulfone produced sufficient carbon monoxide and carboxyhemoglobin levels to suggest carbon monoxide as the primary toxicant. For the other materials the carbon monoxide concentration was too low to account for the deaths observed. It was concluded that in the range of 2500 to 4100 ppm, carbon monoxide alone has very little probability of causing death, but if it is combined with levels of CO2 above 1.5 % the probability of death is much higher.
For more Interactions (Complete) data for Carbon dioxide (6 total), please visit the HSDB record page.

Stable under recommended storage conditions.
Gas is not affected by heat until temp reaches about 2000 °C

Last modified: 04-14-2024